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Compound of Interest

Compound Name: Ethyl linolenate-d5

Cat. No.: B3026117 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics

of Ethyl linolenate-d5. Due to the limited availability of experimental data for the deuterated

form, this guide also includes data for the non-deuterated analogue, Ethyl linolenate, for

comparative purposes. The information is presented to support research, development, and

quality control activities involving this compound.

Core Physical and Chemical Properties
Ethyl linolenate-d5 is the deuterated form of ethyl linolenate, an ethyl ester of the omega-3

fatty acid, α-linolenic acid. The incorporation of five deuterium atoms provides a stable isotopic

label useful in mass spectrometry-based research, such as in pharmacokinetic studies and as

an internal standard for quantitative analysis.[1][2]

Identity and Structure
The correct molecular formula for the commonly available Ethyl linolenate-d5 is

C20H29D5O2, with a corresponding molecular weight of approximately 311.5 g/mol .[3][4][5] It

is crucial to distinguish this from deuterated forms of ethyl linoleate, which have a different

molecular structure and properties.

Quantitative Data Summary

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3026117?utm_src=pdf-interest
https://www.benchchem.com/product/b3026117?utm_src=pdf-body
https://www.benchchem.com/product/b3026117?utm_src=pdf-body
https://path.web.ua.pt/file/je100042c.pdf
https://www.glpbio.com/sp/gc45601.html
https://www.benchchem.com/product/b3026117?utm_src=pdf-body
https://file.glpbio.com/quotepdf/coa.php?token=4GEzst0qXoW2-EviKWukcjr63mj6k_sCyEmgvR8zOtYsJCFs8AeOipKXSpQtINMMA1L-NORP57gmWy2xzTDXDAnLLN9BwkHtnDzrKuE1nVA-Z9K29cePBf7rh3k2nZHzCsibVpnAeYF0g
https://file.glpbio.com/quotepdf/product.php?token=3pqapQ5hcUSktZKB4AqcIA8E6g8-jGBnkZ3pNWIwtNTYswTlY-iBXwjzgtlS3rpD7ZE4VgjqROsZ5du_OZWqZ1WBzXxr_pfrXKTPjY29smJJiPmQlPOqAR00eJoxllkMOYGuFsDIb9B5I
https://dev.usbio.net/biochemicals/453774/Linolenic%20Acid%20Ethyl%20Ester-d5/data-sheet
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Direct experimental data on the physical properties of Ethyl linolenate-d5 is not widely

available in the literature. The following table summarizes the key known identifiers and

characteristics.

Table 1: Physical and Chemical Properties of Ethyl linolenate-d5

Property Value Source(s)

Chemical Name α-Linolenic Acid ethyl ester-d5 [3]

Synonyms
ALAEE-d5, Ethyl α-Linolenate-

d5, LAEE-d5
[2]

CAS Number 203633-16-3 [2][3][6]

Molecular Formula C20H29D5O2 [3][4][5]

Molecular Weight 311.5 g/mol [2][3][4]

Appearance
Solution in ethanol, Colorless

to light yellow liquid
[3][6]

Purity >99.00% [3]

Solubility

Soluble in Ethanol; Slightly

soluble in Chloroform and

Ethyl Acetate

[4][5]

Storage Conditions Store at -20°C [3][4][5]

For reference and as a proxy, the physical properties of the non-deuterated form, Ethyl

linolenate (CAS Number: 1191-41-9), are provided in the table below. It is important to note

that while the properties are expected to be similar, the presence of deuterium can slightly alter

physical characteristics such as density and boiling point.

Table 2: Physical Properties of Ethyl linolenate (Non-deuterated)
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Property Value Source(s)

Molecular Formula C20H34O2 [6][7]

Molecular Weight 306.48 g/mol [6]

Appearance Clear colorless liquid [7]

Boiling Point
374.4 °C at 760 mmHg; 218 °C

at 15 mmHg
[6][7]

Density Approximately 0.9 g/cm³ [6]

Refractive Index 1.475 [6]

Experimental Protocols
Detailed experimental protocols for determining the physical characteristics of Ethyl
linolenate-d5 are not available. However, standard methodologies for fatty acid ethyl esters

can be applied.

Determination of Boiling Point
A common method for determining the boiling point of fatty acid ethyl esters is by using a Thiele

tube or a microscale reflux apparatus.

Thiele Tube Method:

A small amount of the sample is placed in a small test tube, and an inverted capillary tube is

added.

This assembly is attached to a thermometer.

The setup is heated in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

The temperature is slowly increased until a steady stream of bubbles emerges from the

capillary tube.

The heat is then removed, and the temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.
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Determination of Melting Point
For compounds that are solid at room temperature, the melting point can be determined using

a melting point apparatus. Since Ethyl linolenate-d5 is expected to be a liquid at room

temperature, this protocol would be applicable for determining its freezing point.

Capillary Method:

A small amount of the solidified sample is packed into a capillary tube.

The tube is placed in a melting point apparatus.

The sample is heated at a slow, controlled rate.

The temperature range from which the first droplet of liquid appears to the point where the

entire sample is liquefied is recorded as the melting range.

Determination of Density
The density of liquid samples like Ethyl linolenate-d5 can be determined using a pycnometer

or a digital densitometer.

Pycnometer Method:

The mass of a clean, dry pycnometer is accurately measured.

The pycnometer is filled with the sample, ensuring no air bubbles are present, and its mass

is measured again.

The volume of the pycnometer is determined by repeating the process with a reference

substance of known density (e.g., distilled water).

The density of the sample is calculated by dividing the mass of the sample by its volume.

Determination of Solubility
A general protocol for determining the solubility of a test chemical involves a stepwise

approach.
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Visual Observation Method:

A small, accurately weighed amount of the test substance is added to a specific volume of

the solvent in a vial.

The mixture is subjected to a series of mechanical agitations, such as vortexing and

sonication.

If the substance does not dissolve, gentle heating may be applied.

Solubility is determined by visual inspection for any undissolved particles. If the solution is

clear, the substance is considered soluble at that concentration.

Visualization of Key Characteristics
The following diagram illustrates the logical relationship between the core physical properties of

Ethyl linolenate-d5.

Chemical Identity
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Ethyl linolenate-d5

CAS: 203633-16-3 Formula: C20H29D5O2 Appearance: Liquid Storage: -20°C

MW: 311.5 g/mol Solubility

Ethanol Chloroform (slight) Ethyl Acetate (slight)
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Caption: Key identifiers and physical characteristics of Ethyl linolenate-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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